Cas no 1255637-17-2 ((2-(furan-2-yl)pyridin-3-yl)methanamine)

• Product Name: (2-(furan-2-yl)pyridin-3-yl)methanamine
• CAS No: 1255637-17-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD17677671
• CID: 5557915
• PubChem ID: 86263254
• Update Time: 2025-07-20

(2-(furan-2-yl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(furan-2-yl)pyridin-3-yl)methanamine

• MDL： MFCD17677671
• Inchi： 1S/C10H10N2O/c11-7-8-3-1-5-12-10(8)9-4-2-6-13-9/h1-6H,7,11H2
• InChI Key： MEASYBNGICNMRI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)=NC=CC=C1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-(furan-2-yl)pyridin-3-yl)methanamine

Comprehensive Overview of (2-(furan-2-yl)pyridin-3-yl)methanamine (CAS No. 1255637-17-2)

(2-(furan-2-yl)pyridin-3-yl)methanamine, with the CAS number 1255637-17-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a furan ring and a pyridine moiety, which contributes to its versatile applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to interact with biological targets. The compound's amine functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like (2-(furan-2-yl)pyridin-3-yl)methanamine has surged due to their role in developing new therapeutic agents. The compound's furan-pyridine hybrid structure is particularly relevant in the design of kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Additionally, its low molecular weight and high solubility make it an attractive candidate for drug formulation and delivery systems.

The synthesis of CAS No. 1255637-17-2 involves multi-step organic reactions, often starting from commercially available furan and pyridine derivatives. Advanced techniques like palladium-catalyzed cross-coupling and reductive amination are commonly employed to achieve high yields and purity. Analytical methods such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for research and industrial applications.

From an industrial perspective, (2-(furan-2-yl)pyridin-3-yl)methanamine is gaining traction in the agrochemical sector, where it serves as a precursor for crop protection agents. Its bioactive properties are being explored to develop eco-friendly pesticides, aligning with the growing emphasis on sustainable agriculture. Furthermore, the compound's stability under various environmental conditions makes it a reliable choice for formulation development.

As the scientific community continues to explore the potential of CAS No. 1255637-17-2, its applications in material science are also emerging. Researchers are investigating its use in organic electronics and photovoltaic materials, leveraging its conjugated system for enhanced conductivity. This dual utility in life sciences and advanced materials underscores the compound's significance in modern research.

In conclusion, (2-(furan-2-yl)pyridin-3-yl)methanamine (CAS No. 1255637-17-2) represents a promising multifunctional compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, driving innovation in multiple industries. For researchers and manufacturers, understanding its properties and synthesis pathways is essential for unlocking its full potential.